N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide (referred to as BCTC) is a chemical compound that belongs to the class of triazoles. BCTC has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.
Scientific Research Applications
Synthesis and Characterization
The synthesis of triazole derivatives, including compounds structurally related to N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide, has been a focus of research due to their interesting pharmacological properties. Studies have demonstrated innovative routes for synthesizing triazole derivatives, exploring their chemical properties and potential as precursors for further chemical modifications (Omran et al., 2006).
Pharmacological Applications
Research has also been conducted on the pharmacological implications of triazole derivatives. One study discussed the synthesis and characterization of tritium-labeled compounds that act as C-C chemokine receptor 1 (CCR1) antagonists. These compounds, due to their labeling, could be valuable in pharmacological research, providing insights into receptor-ligand interactions and the pharmacokinetics of potential therapeutic agents (Hong et al., 2015).
Antimicrobial Activity
Several derivatives of triazole compounds have been synthesized and evaluated for their antimicrobial activities. Research has shown that certain triazole derivatives possess significant antifungal and antibacterial properties, making them candidates for the development of new antimicrobial agents (Palkar et al., 2017).
Material Science Applications
In material science, triazole derivatives have been explored for their potential applications in various domains. For example, research on hydroxybenzotriazoles has revealed their ester cleavage properties in specific micellar environments, suggesting uses in chemical synthesis and possibly in the development of novel materials (Bhattacharya & Kumar, 2005).
properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22ClN5O/c22-17-6-8-19(9-7-17)27-15-20(24-25-27)21(28)23-18-10-12-26(13-11-18)14-16-4-2-1-3-5-16/h1-9,15,18H,10-14H2,(H,23,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHLXPVZHCMKDJE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)C2=CN(N=N2)C3=CC=C(C=C3)Cl)CC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22ClN5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-benzylpiperidin-4-yl)-1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.